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Compound of Interest

Compound Name: [Bmpip][NTf2]

Cat. No.: B1631736

Introduction

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly
abbreviated as [Bmpip][NTf2], is a stable, hydrophobic ionic liquid that has garnered attention
for its potential applications in various chemical processes. Its unique physicochemical
properties, including high thermal stability, a wide electrochemical window, and low volatility,
make it a promising medium for catalytic reactions. While extensive literature on the catalytic
applications of more common imidazolium or pyrrolidinium-based ionic liquids exists, the
specific use of [Bmpip][NTf2] is an emerging area of interest. This document provides detailed
application notes and protocols based on the catalytic applications of piperidinium-based ionic
liquids, offering a valuable resource for researchers, scientists, and professionals in drug
development and chemical synthesis.

Piperidinium-based ionic liquids, including [Bmpip][NTf2], are recognized for their role as
green solvents and, in some cases, as catalysts or catalyst precursors.[1] Their utility has been
demonstrated in specialized areas such as the synthesis of platinum catalysts for
hydrosilylation and in the conversion of biomass.[2][3] The bis(trifluoromethylsulfonyl)imide
(INTf2]~) anion is known to be a suitable component for ionic liquids used in catalysis, including
palladium-catalyzed cross-coupling reactions and polymerizations, due to its stability and non-
coordinating nature.[4][5][6]
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Application Note 1: Hydrosilylation of Alkenes using
Piperidinium-Based Platinum Catalysts

Piperidinium salts can serve as precursors for the synthesis of highly active and recyclable
platinum catalysts for the hydrosilylation of alkenes. This process is crucial for the synthesis of
silicone polymers and organosilicon compounds.

Catalytic Process Overview

A piperidinium salt, such as 1-butyl-1-methylpiperidinium chloride ([Bmpip]Cl), can be reacted
with a platinum source to form an anionic platinum complex. This complex then acts as a
catalyst for the addition of a silane to an alkene. The ionic nature of the catalyst facilitates its
separation from the reaction products, allowing for its reuse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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